Cas no 448193-95-1 (3-Chloro-2,5-difluoroaniline)

3-Chloro-2,5-difluoroaniline is a halogenated aniline derivative with the molecular formula C₆H₄ClF₂N. This compound is characterized by its chloro and fluoro substituents, which enhance its reactivity and utility as an intermediate in organic synthesis. Its electron-withdrawing groups make it valuable for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, particularly in reactions such as nucleophilic substitution or coupling. The presence of fluorine atoms can improve metabolic stability in active ingredients. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling is required due to its potential toxicity and sensitivity to moisture or light.

3-Chloro-2,5-difluoroaniline structure

Product Name:3-Chloro-2,5-difluoroaniline

CAS No:448193-95-1

MF:C₆H₄ClF₂N

MW:163.552467346191

CID:1091362

PubChem ID:12084290

Update Time:2025-06-07

3-Chloro-2,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2,5-difluoroaniline
- EN300-125985
- SB76453
- 448193-95-1
- AKOS022178125
- SCHEMBL4929798
- Inchi： 1S/C6H4ClF2N/c7-4-1-3(8)2-5(10)6(4)9/h1-2H,10H2
- InChI Key： VJSXRPWXXAHUFZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1F)N)F

Computed Properties

Exact Mass: 163.0000331g/mol
Monoisotopic Mass: 163.0000331g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

3-Chloro-2,5-difluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027981-250mg	3-Chloro-2,5-difluoroaniline	448193-95-1	97%	250mg	$494.40	2023-09-01
Alichem	A013027981-500mg	3-Chloro-2,5-difluoroaniline	448193-95-1	97%	500mg	$782.40	2023-09-01
Alichem	A013027981-1g	3-Chloro-2,5-difluoroaniline	448193-95-1	97%	1g	$1564.50	2023-09-01
Enamine	EN300-125985-0.05g	3-chloro-2,5-difluoroaniline	448193-95-1		0.05g	$1129.0	2023-06-08
Enamine	EN300-125985-0.1g	3-chloro-2,5-difluoroaniline	448193-95-1		0.1g	$1183.0	2023-06-08
Enamine	EN300-125985-0.25g	3-chloro-2,5-difluoroaniline	448193-95-1		0.25g	$1235.0	2023-06-08
Enamine	EN300-125985-0.5g	3-chloro-2,5-difluoroaniline	448193-95-1		0.5g	$1289.0	2023-06-08
Enamine	EN300-125985-1.0g	3-chloro-2,5-difluoroaniline	448193-95-1		1g	$1343.0	2023-06-08
Enamine	EN300-125985-2.5g	3-chloro-2,5-difluoroaniline	448193-95-1		2.5g	$2631.0	2023-06-08
Enamine	EN300-125985-5.0g	3-chloro-2,5-difluoroaniline	448193-95-1		5g	$3894.0	2023-06-08